Cas no 457961-68-1 (1-(3,4-dichloro-2-methoxybenzenesulfonyl)azepane)

• Product Name: 1-(3,4-dichloro-2-methoxybenzenesulfonyl)azepane
• CAS No: 457961-68-1
• MF: C₁₃H₁₇Cl₂NO₃S
• MW: 338.249980688095
• CID: 6588568
• PubChem ID: 778424
• Update Time: 2025-05-24

1-(3,4-dichloro-2-methoxybenzenesulfonyl)azepane Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichloro-2-methoxybenzenesulfonyl)azepane
• F1018-1842
• 6-(1-azepanylsulfonyl)-2,3-dichlorophenyl methyl ether
• AP-263/40720508
• BAS 02106810
• Oprea1_197054
• SR-01000313582-1
• 457961-68-1
• SR-01000313582
• Oprea1_513890
• 1-(3,4-dichloro-2-methoxyphenyl)sulfonylazepane
• AKOS000598827
• Z1542856540

• Inchi： 1S/C13H17Cl2NO3S/c1-19-13-11(7-6-10(14)12(13)15)20(17,18)16-8-4-2-3-5-9-16/h6-7H,2-5,8-9H2,1H3
• InChI Key： IKVJUBZHNCFIOV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1OC)S(N1CCCCCC1)(=O)=O)Cl

Computed Properties

• Exact Mass: 337.0306200g/mol
• Monoisotopic Mass: 337.0306200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(3,4-dichloro-2-methoxybenzenesulfonyl)azepane

Research Brief on 1-(3,4-dichloro-2-methoxybenzenesulfonyl)azepane (CAS: 457961-68-1): Recent Advances and Applications

The compound 1-(3,4-dichloro-2-methoxybenzenesulfonyl)azepane (CAS: 457961-68-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique azepane ring and dichloro-methoxybenzenesulfonyl moiety, has demonstrated promising biological activities, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its potential as a therapeutic agent, with a focus on its pharmacokinetic properties and mechanistic pathways.

One of the key areas of investigation has been the compound's role as an inhibitor of specific sulfotransferase enzymes, which are implicated in various disease pathways, including cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry highlighted its selective inhibition of SULT1A1, an enzyme involved in the metabolism of hormones and xenobiotics. The study employed X-ray crystallography to elucidate the binding mode of 1-(3,4-dichloro-2-methoxybenzenesulfonyl)azepane within the enzyme's active site, revealing critical interactions with key amino acid residues.

In addition to its enzymatic inhibition, this compound has also been investigated for its potential in central nervous system (CNS) disorders. Preclinical studies in rodent models have shown that it can cross the blood-brain barrier and exhibit neuroprotective effects, possibly through the modulation of glutamate receptors. These findings were presented at the 2024 International Conference on Neuroscience and Drug Development, suggesting a novel therapeutic avenue for conditions such as Alzheimer's disease and epilepsy.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of 1-(3,4-dichloro-2-methoxybenzenesulfonyl)azepane. A 2024 paper in Organic Process Research & Development detailed a scalable, green chemistry approach that reduces the use of hazardous solvents and improves the overall efficiency of the synthesis. This is particularly relevant for industrial-scale production, where cost-effectiveness and environmental considerations are paramount.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability have been identified as limiting factors in its clinical translation. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these hurdles. A collaborative study between academic and industrial researchers, published in Molecular Pharmaceutics earlier this year, reported preliminary success in enhancing the compound's aqueous solubility through structural modifications.

In conclusion, 1-(3,4-dichloro-2-methoxybenzenesulfonyl)azepane represents a versatile scaffold with broad therapeutic potential. Its dual role as an enzyme inhibitor and CNS-active agent underscores its value in drug discovery. Future research directions are likely to focus on expanding its applications, optimizing its pharmacokinetic profile, and advancing it through clinical trials. The compound's unique chemical properties and biological activities make it a compelling subject for continued investigation in the chemical biology and pharmaceutical sciences.